molecular formula C6H2Cl2N2S B8533851 4,5-Dichloro-2-isothiocyanatopyridine

4,5-Dichloro-2-isothiocyanatopyridine

Cat. No.: B8533851
M. Wt: 205.06 g/mol
InChI Key: PFCDPPOYVKKKCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,5-Dichloro-2-isothiocyanatopyridine is a useful research compound. Its molecular formula is C6H2Cl2N2S and its molecular weight is 205.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H2Cl2N2S

Molecular Weight

205.06 g/mol

IUPAC Name

4,5-dichloro-2-isothiocyanatopyridine

InChI

InChI=1S/C6H2Cl2N2S/c7-4-1-6(10-3-11)9-2-5(4)8/h1-2H

InChI Key

PFCDPPOYVKKKCP-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=CN=C1N=C=S)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 4,5-dichloropyridin-2-amine (0.25 g, 1.53 mmol) in dichloromethane (25 mL) was added 1,1′-thiocarbonyldipyridin-2(1H)-one (0.36 g, 1.56 mmol). The reaction was stirred at 40° C. for 3 hours, then cooled to room temperature. The crude material was purified by chromatography (Biotage: 25-100% ethyl acetate/hexane) to yield 4,5-dichloro-2-isothiocyanatopyridine (0.26 g, 1.27 mmol, 83% yield) as a yellow powder. The product was carried directly to the next step.
Quantity
0.25 g
Type
reactant
Reaction Step One
Quantity
0.36 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One

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